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Compound of Interest

Compound Name: B 220

Cat. No.: B054107 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical waste is a critical component of laboratory safety and environmental responsibility.

This document provides essential safety and logistical information for the proper disposal of B
220, a chemical compound identified by the CAS number 112228-65-6.

Waste Management and Disposal Plan
The primary guideline for the disposal of B 220 is to adhere to all applicable country, federal,

state, and local regulations.[1] Waste disposal should be conducted by a licensed waste

disposal contractor.

Summary of Waste Management Best Practices
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Category Guideline Source

Unused Product

Dispose of as hazardous

waste in accordance with local,

state, and federal regulations.

General SDS Best Practices

Contaminated Materials

Items such as personal

protective equipment (PPE),

absorbent materials, and

empty containers that have

come into contact with B 220

should be treated as

hazardous waste and disposed

of accordingly.

General SDS Best Practices

Spill Residue

Absorb spills with an inert

material (e.g., sand,

vermiculite) and place in a

sealed container for disposal

as hazardous waste.

General SDS Best Practices

Solutions

Aqueous or solvent-based

solutions containing B 220

should be collected in

designated, labeled waste

containers and disposed of as

hazardous chemical waste. Do

not discharge into drains or

sewer systems.

Experimental Protocols for Disposal
While specific experimental protocols for the disposal of B 220 are not publicly available, the

following general procedures, based on safety data sheet recommendations for similar

chemical compounds, should be followed.

Step-by-Step Disposal Procedure:
Waste Collection:
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Collect all waste materials containing B 220 (solid, liquid, and contaminated articles) in

designated, clearly labeled, and sealed containers.

Ensure waste containers are compatible with the chemical properties of B 220 to prevent

reactions or degradation of the container.

Waste Storage:

Store waste containers in a designated hazardous waste accumulation area.

This area should be well-ventilated, secure, and away from incompatible materials.

Labeling:

Properly label all waste containers with "Hazardous Waste," the full chemical name (2,3-

dimethyl-6-(2-dimethylaminoethyl)-6H-indolo[2,3-b]quinoxaline), CAS number (112228-65-

6), and any other information required by your institution's environmental health and safety

(EHS) department.

Arrange for Pickup:

Contact your institution's EHS department or a licensed hazardous waste disposal

contractor to arrange for the pickup and proper disposal of the waste.

Provide them with accurate information about the waste composition and quantity.

Record Keeping:

Maintain detailed records of the amount of B 220 waste generated and its disposal date

and method, in accordance with regulatory requirements.

Disposal Decision Workflow
The following diagram illustrates the logical workflow for making decisions regarding the proper

disposal of B 220.
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Caption: Decision workflow for B 220 waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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